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Compound of Interest

Compound Name: Selexipag-d7

Cat. No.: B15145308 Get Quote

The proper disposal of Selexipag-d7, a deuterated analog of the prostacyclin receptor agonist

Selexipag, is crucial for maintaining laboratory safety, ensuring regulatory compliance, and

protecting the environment. As a compound intended for research use only, Selexipag-d7 must

be managed as a hazardous chemical waste unless determined otherwise by a qualified

professional.[1][2][3] This guide provides a comprehensive, step-by-step procedure for its safe

handling and disposal.

Hazard Assessment and Waste Classification
Before disposal, it is essential to assess the hazards associated with Selexipag-d7. The Safety

Data Sheet (SDS) for Selexipag indicates that it is harmful if swallowed and may cause

damage to organs through prolonged or repeated exposure.[4] Due to these toxicological

properties, Selexipag-d7 should be treated as a hazardous waste.

Key Hazard Information:

Acute Effects: May cause irritation to the eyes and skin. Harmful if inhaled or swallowed.[5]

Chronic Effects: May cause organ damage through repeated or prolonged exposure.[4]

Therefore, Selexipag-d7 waste must not be disposed of in regular trash or flushed down the

sanitary sewer.[6][7][8] All disposal must adhere to the guidelines set by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and any

applicable state and local regulations.[6][8][9][10]
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Required Personal Protective Equipment (PPE)
When handling Selexipag-d7 for disposal, all personnel must wear appropriate PPE to prevent

exposure.[1]

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area, such as a laboratory fume hood, to

avoid the formation of dust and aerosols.[5] If a risk assessment deems it necessary, a

NIOSH-approved respirator should be used.

Segregation and Containerization of Selexipag-d7
Waste
Proper segregation and containment are the first steps in the disposal process.

Step 1: Designate a Satellite Accumulation Area (SAA)

Establish a designated SAA within the laboratory where the waste is generated.[11] This

area must be under the control of the laboratory personnel.

The SAA can be a designated section of a benchtop or within a chemical fume hood.[11]

Step 2: Select an Appropriate Waste Container

Solid Waste: Dispose of dry, solid Selexipag-d7 in its original manufacturer's container or a

new, compatible container that can be securely sealed.[12]

Liquid Waste (Solutions): Use a leak-proof container with a screw-on cap.[11][12] Plastic

bottles are often preferred over glass to minimize the risk of breakage.[8] The container

material must be chemically compatible with the solvent used to dissolve the Selexipag-d7.

Contaminated Lab Supplies: Items such as gloves, absorbent paper, and pipette tips that are

contaminated with Selexipag-d7 should be double-bagged in clear plastic bags for disposal
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as solid hazardous waste.[12]

Step 3: Label the Waste Container

Properly label the waste container immediately upon adding the first amount of waste.[8][13]

The label must include the words "Hazardous Waste".[8][11]

List the full chemical name ("Selexipag-d7") and all other components of the mixture by

percentage or volume.[8][11] Do not use chemical formulas or abbreviations.[8]

Indicate the associated hazards (e.g., Toxic).[11]

Record the date when the waste was first added to the container (accumulation start date).

[8]

Storage and Disposal Procedures
Once containerized, the waste must be stored safely while awaiting pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

Storage Guidelines:

Keep waste containers securely closed at all times, except when adding waste.[12][13]

Store the container within a secondary containment bin or tray to capture any potential leaks.

[12] The secondary container must be chemically compatible with the waste and capable of

holding 110% of the volume of the primary container.[12]

Segregate the Selexipag-d7 waste container from incompatible materials, such as strong

acids or bases.[11]

The following table summarizes key quantitative limits for hazardous waste storage in a

Satellite Accumulation Area.
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Parameter Guideline Citation

Maximum Storage Time

(Partial Container)

Up to one year from the

accumulation start date.
[11]

Maximum Storage Time (Full

Container)

Must be removed from the

SAA within three days of being

filled.

[11]

Maximum Quantity

Up to 55 gallons of an

individual hazardous waste

stream.

[12]

Disposal Workflow: The following diagram illustrates the decision-making process and workflow

for the proper disposal of Selexipag-d7 waste.

Caption: Workflow for the disposal of Selexipag-d7.

Emergency Procedures for Spills
In the event of a spill, follow these procedures:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control and Contain: If safe to do so, prevent the spill from spreading using appropriate

absorbent materials.

Clean-Up: For small spills, trained laboratory personnel wearing appropriate PPE can clean

the area. Collect all contaminated materials in a sealed container and label it as hazardous

waste.

Report: Report the spill to your institution's EHS department. For large or unmanageable

spills, contact EHS for emergency response.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Selexipag-d7, minimizing risks to personnel and the environment. Always consult your

institution's specific hazardous waste management plan for additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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